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Compound of Interest

Compound Name: DAPK Substrate Peptide TFA

Cat. No.: B15603156 Get Quote

This technical support guide provides detailed instructions and troubleshooting advice for

dissolving and handling DAPK Substrate Peptide TFA.

Frequently Asked Questions (FAQs)
Q1: What is DAPK Substrate Peptide TFA?

A1: DAPK Substrate Peptide TFA is a synthetic peptide used as a substrate for Death-

Associated Protein Kinase (DAPK).[1][2][3][4][5] It has a molecular weight of 1692.84 g/mol

and the sequence Lys-Lys-Arg-Pro-Gln-Arg-Arg-Tyr-Ser-Asn-Val-Phe (KKRPQRRYSNVF).[1]

[6] The peptide is supplied as a trifluoroacetate (TFA) salt.

Q2: What is the recommended solvent for dissolving DAPK Substrate Peptide TFA?

A2: The recommended solvent for DAPK Substrate Peptide TFA is high-purity water (H₂O).[1]

[6]

Q3: What is the solubility of DAPK Substrate Peptide TFA in water?

A3: The solubility of DAPK Substrate Peptide TFA in water is up to 50 mg/mL, which

corresponds to a concentration of 29.54 mM.[1][6] Please note that achieving this

concentration may require sonication.[1][6]

Q4: How should I store the DAPK Substrate Peptide TFA powder and stock solutions?
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A4: Proper storage is crucial for maintaining the integrity of the peptide.

Powder: Store the lyophilized powder at -20°C for up to one year or at -80°C for up to two

years.[1][6] Keep the container tightly sealed and protected from moisture.[1][6]

Stock Solutions: Store stock solutions at -20°C for up to one month or at -80°C for up to six

months.[1][6] To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into single-use volumes.

Experimental Protocol: Dissolving DAPK Substrate
Peptide TFA
This protocol outlines the steps for preparing a stock solution of DAPK Substrate Peptide
TFA.

Materials:

DAPK Substrate Peptide TFA (lyophilized powder)

High-purity water (e.g., sterile, nuclease-free)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic water bath

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming inside the vial,

which can affect the stability of the peptide.

Initial Solubilization: Briefly centrifuge the vial to ensure all the lyophilized powder is at the

bottom. Add the calculated volume of high-purity water to the vial to achieve the desired
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stock concentration (refer to Table 1).

Mixing: Close the vial tightly and vortex gently for 10-15 seconds to mix.

Sonication (If Necessary): If the peptide does not fully dissolve after vortexing, place the vial

in an ultrasonic water bath for 5-10 minutes. Check for complete dissolution. Repeat

sonication in short bursts if necessary. Avoid excessive heating of the sample.

Sterilization (Optional): If required for your specific application, sterilize the stock solution by

passing it through a 0.22 µm filter.[1]

Aliquoting and Storage: Aliquot the stock solution into single-use, sterile microcentrifuge

tubes. Store the aliquots at -80°C.

Table 1: Preparation of DAPK Substrate Peptide TFA
Stock Solutions

Desired Stock
Concentration

Volume of Water to
Add per 1 mg of
Peptide

Volume of Water to
Add per 5 mg of
Peptide

Volume of Water to
Add per 10 mg of
Peptide

1 mM 0.5907 mL 2.9536 mL 5.9072 mL

5 mM 0.1181 mL 0.5907 mL 1.1814 mL

10 mM 0.0591 mL 0.2954 mL 0.5907 mL

Data derived from the product data sheet.[6]
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Issue Possible Cause Recommended Solution

Peptide is difficult to dissolve.
Insufficient mixing or

sonication.

Continue to vortex the solution.

If undissolved particles remain,

use an ultrasonic water bath

for short intervals (5-10

minutes) until the solution is

clear.[1][6]

Peptide concentration is too

high.

Ensure you are not exceeding

the maximum solubility of 50

mg/mL. If a higher

concentration is needed,

consider alternative solvents,

though water is the primary

recommendation.

Precipitate forms after freezing

and thawing.

Poor stability of the peptide in

solution.

Minimize the number of freeze-

thaw cycles by preparing

single-use aliquots. If a

precipitate is observed, try to

redissolve it by warming the

solution to room temperature

and vortexing gently.

Concerns about TFA

interference in the assay.

The trifluoroacetate (TFA) salt

may affect certain cell-based

assays or downstream

applications.

For sensitive applications, TFA

can be removed through

methods like ion-exchange

chromatography or by

performing a salt exchange

(e.g., to a hydrochloride or

acetate salt).[7][8]
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Caption: Workflow for preparing DAPK Substrate Peptide TFA stock solution.
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Simplified DAPK1 Signaling Pathway in Apoptosis
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Caption: Key interactions in the DAPK1-mediated apoptotic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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